Cas no 1326827-55-7 (1-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]azepane)

• Product Name: 1-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]azepane
• CAS No: 1326827-55-7
• MF: C₁₇H₂₂N₄O
• MW: 298.382783412933
• CID: 5322676
• Update Time: 2025-11-01

1-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]azepane Chemical and Physical Properties

Names and Identifiers

• azepan-1-yl(1-(4-ethylphenyl)-1H-1,2,3-triazol-4-yl)methanone
• azepan-1-yl-[1-(4-ethylphenyl)triazol-4-yl]methanone
• azepan-1-yl[1-(4-ethylphenyl)-1H-1,2,3-triazol-4-yl]methanone
• STL127517
• 1-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]azepane

• Inchi： 1S/C17H22N4O/c1-2-14-7-9-15(10-8-14)21-13-16(18-19-21)17(22)20-11-5-3-4-6-12-20/h7-10,13H,2-6,11-12H2,1H3
• InChI Key： HAHLSDMBNRAXEO-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C2C=CC(=CC=2)CC)N=N1)N1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 3.1
• Topological Polar Surface Area: 51

Additional information on 1-[1-(4-ethylphenyl)-1H-1,2,3-triazole-4-carbonyl]azepane

Introduction to Compound CAS No 1326827-55-7: 1-[1-(4-Ethylphenyl)-1H-1,2,3-Triazole-4-Carbonyl]Azepane

The compound with CAS No 1326827-55-7, known as 1-[1-(4-Ethylphenyl)-1H-1,2,3-Triazole-4-Carbonyl]Azepane, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring with an azepane moiety, making it a promising candidate for various applications in drug discovery and advanced material synthesis.

The molecular structure of 1-[1-(4-Ethylphenyl)-1H-1,2,3-Triazole-4-Carbonyl]Azepane is notable for its heterocyclic framework, which includes a triazole ring fused to an azepane ring system. This combination not only enhances the compound's stability but also provides it with versatile reactivity, making it suitable for a wide range of chemical transformations. Recent studies have highlighted the potential of this compound in the development of novel bioactive molecules, particularly in the context of targeted drug delivery systems.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. The incorporation of the 4-ethylphenyl group into the triazole ring introduces additional electronic and steric effects, which can be fine-tuned to optimize the compound's properties for specific applications. Researchers have also explored the use of this compound as a building block for constructing larger molecular architectures, such as macrocycles and dendrimers.

The applications of CAS No 1326827-55-7 extend beyond traditional chemical synthesis. Recent advancements in computational chemistry have enabled scientists to model the behavior of this compound in various environments, providing insights into its potential as a catalyst or a component in advanced materials. For instance, studies have shown that this compound can act as a stabilizing agent in polymer composites, enhancing their mechanical properties under stress.

From an analytical standpoint, the compound exhibits distinct spectroscopic characteristics that make it amenable to detailed structural elucidation using techniques such as NMR and IR spectroscopy. Its thermal stability has also been evaluated under various conditions, revealing its suitability for high-temperature applications in industrial settings.

In conclusion, CAS No 1326827-55-7, or 1-[1-(4-Ethylphenyl)-1H-1,2,3-Triazole-4-Carbonyl]Azepane, represents a significant advancement in modern organic chemistry. Its unique structure and versatile properties position it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new potential uses for this compound, its role in shaping future innovations in chemistry is expected to grow even further.